![molecular formula C9H8INO2S B6141316 ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate](/img/structure/B6141316.png)
ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate
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Overview
Description
Ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate is a chemical compound with the molecular formula C9H8INO2S . It is synthesized from ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate .
Synthesis Analysis
The synthesis of this compound starts from ethyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate. The NH2 group is replaced by iodine via a Sandmeyer-type deamination .Molecular Structure Analysis
In the crystal structure of this compound, molecules form a two-membered cyclamer held together by CN…I intermolecular Lewis acid–base interactions .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of this compound is the Sandmeyer-type deamination, which involves the replacement of the NH2 group by iodine .Physical And Chemical Properties Analysis
The molecular formula of this compound is C9H8INO2S. It has an average mass of 321.135 Da and a monoisotopic mass of 320.932037 Da .Mechanism of Action
The mechanism of action of ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate is not well understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in various organic compounds and forming covalent bonds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound possesses antioxidant properties and may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate in lab experiments is its high purity and stability. However, its limited solubility in water and other solvents can pose a challenge in certain experiments.
Future Directions
There are several future directions for the research and development of ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate. Some of these include exploring its potential applications in the field of medicinal chemistry, developing new synthetic methods for its production, and investigating its mechanism of action in greater detail. Additionally, further studies are needed to determine its toxicity and potential environmental impact.
In conclusion, this compound is a promising compound that has the potential to contribute significantly to various fields of scientific research. Its unique chemical properties and potential applications make it an exciting area of study for researchers across different disciplines.
Synthesis Methods
The synthesis of ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate involves the reaction between 4-cyano-5-iodo-3-methylthiophene-2-carboxylic acid and ethyl alcohol in the presence of an acid catalyst. The reaction proceeds through an esterification process, leading to the formation of the desired product.
Scientific Research Applications
Ethyl 4-cyano-5-iodo-3-methyl-2-thiophenecarboxylate has found extensive use in several scientific research applications. One of the primary applications of this compound is in the field of organic synthesis, where it serves as a key intermediate in the synthesis of various other organic compounds.
properties
IUPAC Name |
ethyl 4-cyano-5-iodo-3-methylthiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8INO2S/c1-3-13-9(12)7-5(2)6(4-11)8(10)14-7/h3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGHCJIJOWXVCJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(S1)I)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8INO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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